Cas no 89435-78-9 (Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide)
89435-78-9 structure
Product Name:Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide
CAS No:89435-78-9
MF:C17H29BrNO3P
MW:406.294825315475
CID:600896
PubChem ID:71324191
Update Time:2025-04-19
Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide Chemical and Physical Properties
Names and Identifiers
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- Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide
- 1-benzyl-1-(diethoxyphosphorylmethyl)piperidin-1-ium,bromide
- 1-Benzyl-1-[(diethoxyphosphoryl)methyl]piperidin-1-ium bromide
- 89435-78-9
- DTXSID20753687
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- Inchi: 1S/C17H29NO3P.BrH/c1-3-20-22(19,21-4-2)16-18(13-9-6-10-14-18)15-17-11-7-5-8-12-17;/h5,7-8,11-12H,3-4,6,9-10,13-16H2,1-2H3;1H/q+1;/p-1
- InChI Key: MNTBMVQJPVDHOZ-UHFFFAOYSA-M
- SMILES: [Br-].P(C[N+]1(CC2C=CC=CC=2)CCCCC1)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 405.10684g/mol
- Monoisotopic Mass: 405.10684g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 353
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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